Cas no 5393-64-6 (Dibutyl Benzene-1,2-dicarboperoxoate)

• Product Name: Dibutyl Benzene-1,2-dicarboperoxoate
• CAS No: 5393-64-6
• Molecular Formula: C₁₆H₂₂O₆
• Molecular Weight: 310.34228
• CID: 1586095
• PubChem ID: 221048

Dibutyl Benzene-1,2-dicarboperoxoate Properties

Names and Identifiers

• Dibutyl Benzene-1,2-dicarboperoxoate
• NSC4761
• AC1Q68PX
• AC1L59P9
• CTK4J9016
• NSC-4761
• AR-1I4035
• AG-F-85959
• NSC4761; AC1Q68PX; AC1L59P9; CTK4J9016; NSC-4761; AR-1I4035; AG-F-85959;
• DTXSID10277903
• 5393-64-6
• SCHEMBL5072717
• NSC 4761

• InChIKey： KCZPIRURBZQONL-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H22O6/c1-3-5-11-19-21-15(17)13-9-7-8-10-14(13)16(18)22-20-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3
• SMILES： CCCCOOC(=O)C1=CC=CC=C1C(=O)OOCCCC

Computed Properties

• Exact Mass: 310.14166
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 310.141638
• Heavy Atom Count: 22
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 71.1

Experimental Properties

• LogP: 3.46360
• PSA: 71.06
• Refractive Index: 1.497
• Boiling Point: 464.7°C at 760 mmHg
• Flash Point: 205°C
• Density: 1.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Peroxybenzoic acids and derivatives